Cas no 2137624-91-8 (2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-)

• Product Name: 2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-
• CAS No: 2137624-91-8
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 5278720
• Update Time: 2025-07-19

2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-

• Inchi： 1S/C11H10N4S/c1-6-4-7(2)14-11(13-6)10-8(3)15-9(5-12)16-10/h4H,1-3H3
• InChI Key： XVMUQKANYGCHEF-UHFFFAOYSA-N
• SMILES： S1C(C2=NC(C)=CC(C)=N2)=C(C)N=C1C#N

Additional information on 2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-

Comprehensive Overview of 2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- (CAS No. 2137624-91-8)

2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- (CAS No. 2137624-91-8) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique thiazole and pyrimidine hybrid structure, exhibits remarkable potential for applications in drug discovery and functional material development. Its molecular formula and intricate architecture make it a subject of ongoing research, particularly in the context of targeted therapeutics and high-performance materials.

The growing interest in 2-Thiazolecarbonitrile derivatives is driven by their versatile pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Researchers are increasingly exploring this compound's role in small-molecule inhibitors and kinase-targeted therapies, which are pivotal in modern drug development. Additionally, its structural motifs align with current trends in fragment-based drug design, a hot topic in pharmaceutical R&D. The compound's 4,6-dimethylpyrimidinyl moiety further enhances its binding affinity to biological targets, making it a valuable scaffold for lead optimization.

From a synthetic chemistry perspective, CAS No. 2137624-91-8 represents a challenging yet rewarding target for multi-step organic synthesis. Its preparation often involves Pd-catalyzed cross-coupling or cyclization reactions, methodologies that are widely discussed in academic and industrial circles. The compound's nitrile functionality offers additional versatility, serving as a handle for further derivatization—a feature highly sought after in combinatorial chemistry and library design. These attributes position it as a key intermediate for high-value fine chemicals.

In material science, the thiazole-pyrimidine core of this compound contributes to its potential in organic electronics and photovoltaic applications. Its conjugated system and electron-withdrawing cyano group make it a candidate for n-type semiconductors—a trending area in renewable energy research. This aligns with global demands for sustainable energy solutions and green chemistry initiatives, topics frequently searched in scientific databases and patent literature.

Analytical characterization of 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl-2-thiazolecarbonitrile typically employs advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise quality control, a critical aspect for regulatory compliance in pharmaceutical applications. The compound's chromatographic purity and stability profile are frequently evaluated parameters, reflecting industry standards for GMP-compliant intermediates.

Market-wise, the demand for CAS 2137624-91-8 correlates with the expansion of precision medicine and personalized therapeutics. Biotechnology companies actively search for such tailored molecular building blocks to accelerate their discovery pipelines. Furthermore, the compound's relevance in crop protection chemicals addresses agricultural sector needs for next-generation fungicides—another trending search topic among agrochemical researchers.

From an environmental standpoint, recent studies focus on the biodegradation pathways of similar thiazole-containing compounds, reflecting the scientific community's emphasis on eco-friendly chemical design. This aspect resonates with ESG (Environmental, Social, and Governance) principles increasingly adopted by chemical manufacturers worldwide.

In conclusion, 2-Thiazolecarbonitrile, 5-(4,6-dimethyl-2-pyrimidinyl)-4-methyl- exemplifies the convergence of multiple scientific disciplines. Its applications span from cutting-edge drug discovery to advanced material engineering, making it a compound of enduring interest. As research continues to unveil its full potential, this molecule will likely remain at the forefront of innovation-driven chemistry, addressing both current challenges and future opportunities in science and technology.